Ethyl 2-(3,4,5-trimethoxyphenyl)pyridine-4-carboxylate
Cat. No. B3052609
M. Wt: 317.34 g/mol
InChI Key: VZFJQRIDOLQYLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]([B:13]([OH:14])[OH:15])[cH:6][c:7]([O:11][CH3:12])[c:8]1[O:9][CH3:10].[Cl:16][c:17]1[cH:18][c:19]([C:20](=[O:21])[O:22][CH2:23][CH3:24])[cH:25][cH:26][n:27]1>>[CH3:1][O:2][c:3]1[cH:4][c:5](-[c:17]2[cH:18][c:19]([C:20](=[O:21])[O:22][CH2:23][CH3:24])[cH:25][cH:26][n:27]2)[cH:6][c:7]([O:11][CH3:12])[c:8]1[O:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(B(O)O)cc(OC)c1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1ccnc(Cl)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1ccnc(-c2cc(OC)c(OC)c(OC)c2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
